Cas no 2325900-28-3 (3-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}imidazolidine-2,4-dione)

• Product Name: 3-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}imidazolidine-2,4-dione
• CAS No: 2325900-28-3
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 5880128
• PubChem ID: 121184053
• Update Time: 2025-05-19

3-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F6540-2385
• 3-(1-(pyridin-4-ylmethyl)piperidin-4-yl)imidazolidine-2,4-dione
• 3-[1-(pyridin-4-ylmethyl)piperidin-4-yl]imidazolidine-2,4-dione
• AKOS032738123
• 2325900-28-3
• 3-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}imidazolidine-2,4-dione

• Inchi： 1S/C14H18N4O2/c19-13-9-16-14(20)18(13)12-3-7-17(8-4-12)10-11-1-5-15-6-2-11/h1-2,5-6,12H,3-4,7-10H2,(H,16,20)
• InChI Key： FUFXMSJOLAOSSR-UHFFFAOYSA-N
• SMILES： O=C1CNC(N1C1CCN(CC2C=CN=CC=2)CC1)=O

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}imidazolidine-2,4-dione

Introduction to 3-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}imidazolidine-2,4-dione (CAS No. 2325900-28-3)

3-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}imidazolidine-2,4-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. With a CAS number of 2325900-28-3, this compound represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering researchers a versatile scaffold for the development of novel bioactive molecules.

The molecular structure of 3-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}imidazolidine-2,4-dione features a pyridine ring linked to a piperidine moiety through a methyl group, which is further connected to an imidazolidine backbone. This intricate arrangement provides multiple sites for functionalization, making it an attractive candidate for drug discovery programs targeting various biological pathways. The presence of both nitrogen and oxygen heteroatoms in its structure enhances its solubility and reactivity, facilitating further chemical modifications and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazolidine derivatives due to their ability to interact with a wide range of biological targets. Studies have demonstrated that compounds containing the imidazolidine scaffold exhibit promising activities in areas such as enzyme inhibition and receptor binding. The pyridin-4-yl substituent in this molecule further enhances its pharmacological relevance by contributing to favorable pharmacokinetic properties, including improved bioavailability and metabolic stability.

One of the most compelling aspects of 3-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}imidazolidine-2,4-dione is its potential as a lead compound for the development of drugs targeting neurological disorders. Preliminary research suggests that this compound may modulate neurotransmitter systems involved in conditions such as depression, anxiety, and cognitive dysfunction. The ability of the pyridine ring to engage with specific binding sites on neurotransmitter receptors makes it particularly valuable for designing molecules with targeted therapeutic effects.

Furthermore, the imidazolidine core of this compound offers opportunities for exploring its role in anti-inflammatory and immunomodulatory applications. Emerging evidence indicates that imidazolidine derivatives can interfere with inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This mechanism aligns with the increasing demand for alternative treatments that offer reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 3-{1-[(pyridin-4-yl)methyl]piperidin-4-yl}imidazolidine-2,4-dione presents both challenges and opportunities for synthetic chemists. The complexity of its structure necessitates careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to access such intricate molecules with greater efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly streamlined the process, enabling researchers to focus more on structural optimization and biological evaluation.

From a computational chemistry perspective, 3-{1-[(pyridin-4-yl)methyl]piperidin-4-yli}midazolidine -2,4-dione has been subjected to extensive molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of action, guiding the design of more potent derivatives. Additionally, virtual screening techniques have been employed to identify potential off-target effects, ensuring that lead compounds are optimized for safety and efficacy before moving into preclinical testing.

The growing body of research on imidazolidine derivatives underscores their significance as pharmacophores in modern drug discovery. The versatility of this scaffold allows for the creation of molecules with diverse biological activities, making it an invaluable tool for medicinal chemists. As our understanding of disease mechanisms continues to evolve, compounds like 3-{1-[ (pyridin - 4 - yl) methyl] piperidin - 4 - yl } imidazolid ine - 2 , 4 - dione are poised to play a crucial role in developing next-generation therapeutics.

In conclusion,3-{1-[ ( pyrid ine - 4 - yl ) methyl ] piper id ine - 4 - yl } im id azolidine - 2 , 4 - dione (CAS No. 2325900 - 28 - 3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential therapeutic applications make it an attractive scaffold for designing novel bioactive molecules with implications in neurological disorders and inflammation management. As synthetic methodologies continue to advance, access to such complex compounds will become more efficient, accelerating the pace of drug discovery and development.